![molecular formula C13H22N2O3 B1373019 Tert-butyl 1-oxo-2,7-diazaspiro[4.5]decane-7-carboxylate CAS No. 923009-50-1](/img/structure/B1373019.png)
Tert-butyl 1-oxo-2,7-diazaspiro[4.5]decane-7-carboxylate
Overview
Description
Tert-butyl 1-oxo-2,7-diazaspiro[4.5]decane-7-carboxylate is a chemical compound with the CAS Number: 923009-50-1 . It has a molecular weight of 254.33 . The compound is stored in a dry environment at 2-8°C . It is a solid substance .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H22N2O3/c1-12(2,3)18-11(17)15-8-4-5-13(9-15)6-7-14-10(13)16/h4-9H2,1-3H3,(H,14,16) . This code provides a specific textual identifier for the molecular structure.Physical And Chemical Properties Analysis
The compound is a solid . It is stored in a dry environment at 2-8°C .Scientific Research Applications
Supramolecular Arrangements
The compound and its derivatives are integral in the study of crystallographic analysis and supramolecular arrangements. Research on similar structures, such as 8-tert-butyl-2,4-dioxo-1,3-diazaspiro[4.5]decane, has shown how substituents on the cyclohexane ring influence these arrangements. This is crucial in understanding molecular and crystal structures (Graus et al., 2010).
Conformationally Restricted Pseudopeptides Synthesis
Derivatives of Tert-butyl 1-oxo-2,7-diazaspiro[4.5]decane-7-carboxylate are used in synthesizing constrained surrogates of dipeptides, such as Pro-Leu and Gly-Leu. These compounds offer insights into the conformational analysis of peptide analogues, playing a significant role in peptide synthesis research (Fernandez et al., 2002).
Reactivity and Chemical Synthesis
The compound's reactivity with other chemical agents is another area of study. Research involving its reaction with N,N-dimethylformamide dimethyl acetal offers insights into the synthesis of biologically active heterocyclic compounds, a field vital for medicinal chemistry (Moskalenko & Boev, 2012).
NMR Spectroscopy in Structural Analysis
NMR spectroscopy plays a crucial role in determining the relative configuration of similar compounds. This technique is used to analyze the stereochemistry and establish tautomeric equilibriums, contributing significantly to the field of structural chemistry (Guerrero-Alvarez et al., 2004).
Crystallographic Studies
Crystal structure studies of related compounds, such as tert-butyl 7,9-dibenzyl-2-oxo-1,7,9-triazaspiro[4.5]dec-3-ene-1-carboxylate, offer valuable insights into molecular symmetry and conformation. These studies contribute to the broader understanding of molecular geometry and interactions (Dong et al., 1999).
Synthesis and Applications in Medicinal Chemistry
Research on the synthesis of related spirocyclic compounds, like tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, reveals their potential applications in medicinal chemistry. These compounds provide a foundation for developing novel therapeutics, exploring chemical spaces complementary to existing drug structures (Meyers et al., 2009).
Safety and Hazards
Properties
IUPAC Name |
tert-butyl 1-oxo-2,9-diazaspiro[4.5]decane-9-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H22N2O3/c1-12(2,3)18-11(17)15-8-4-5-13(9-15)6-7-14-10(13)16/h4-9H2,1-3H3,(H,14,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QCRYPCJMEOXBJL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCCC2(C1)CCNC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H22N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20676403 | |
Record name | tert-Butyl 1-oxo-2,7-diazaspiro[4.5]decane-7-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20676403 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
923009-50-1 | |
Record name | tert-Butyl 1-oxo-2,7-diazaspiro[4.5]decane-7-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20676403 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.